3-(3,5-dimethylisoxazol-4-yl)-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(1-pyridin-4-yltriazol-4-yl)methyl]propanamide
• InChI: InChI=1S/C16H18N6O2/c1-11-15(12(2)24-20-11)3-4-16(23)18-9-13-10-22(21-19-13)14-5-7-17-8-6-14/h5-8,10H,3-4,9H2,1-2H3,(H,18,23)
• InChI Key: HIYAKCWFNAJJPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCC2=CN(N=N2)C3=CC=NC=C3
• Molecular Formula: C16H18N6O2
• Molecular Weight: 326.35 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)propanamide is a useful research compound. Its molecular formula is C16H18N6O2 and its molecular weight is 326.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Transformations and Synthesis of Heterocyclic Compounds

The transformation of methyl 3-dimethylamino-2-(1-methoxycarbonyl-4-oxo-4H-pyrido[1,2-a]pyrazin-3-yl)acrylate into imidazo-[1,2-a]pyridines, imidazo[1,2-a]pyrimidines, and 2-oxa-6a, 10c-diazaaceanthrylenes showcases the versatility of heterocyclic compounds in creating complex structures useful in various chemical and pharmaceutical research applications (Kolar, Tiŝler, & Pizzioli, 1996).

Molecular and Crystal Structure Analysis

The study of the molecular and crystal structure of 7,7-Dimethyl-2-pyridin-4-yl-6,7-dihydro-1,2,4-triazolo[1,5-a][1,3,5]triazin-5-amine reveals the importance of understanding the geometric and electronic configurations of heterocyclic compounds for the development of materials and pharmaceuticals with specific properties (Dolzhenko et al., 2011).

Synthesis of Novel Pyrazolo[1,5‐a]pyrimidine Derivatives

The creation of novel pyrazolo[1,5‐a]pyrimidine, 1,2,4‐triazolo[1,5‐a]pyrimidine, pyrido[2,3‐d]pyrimidine, pyrazolo[5,1‐c]‐1,2,4‐triazine, and 1,2,4‐triazolo[5,1‐c]‐1,2,4‐triazine derivatives incorporating a thiazolo[3,2‐a]benzimidazole moiety demonstrates the ongoing efforts in heterocyclic chemistry to develop new molecules that could serve as leads in drug discovery processes (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008).

Synthesis and Biological Evaluation of Anticancer Agents

The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents underline the potential of heterocyclic compounds in contributing to the development of new therapeutic agents with specific biological activities (Rahmouni et al., 2016).

Development of Heterocyclic Libraries

The generation of a structurally diverse library through alkylation and ring closure reactions using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride demonstrates the utility of heterocyclic compounds in creating diverse chemical libraries for screening in drug discovery and material science applications (Roman, 2013).